Cas no 2229266-60-6 (2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2229266-60-6
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 5849527
• PubChem ID: 165631841
• Update Time: 2025-06-07

2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• EN300-1948547
• 2229266-60-6

• Inchi： 1S/C7H9F2N3/c1-12-3-5(2-11-12)6(10)4-7(6,8)9/h2-3H,4,10H2,1H3
• InChI Key： ZIDACYFUGUBZJG-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NN(C)C=1)N)F

Computed Properties

• Exact Mass: 173.07645362g/mol
• Monoisotopic Mass: 173.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Introduction to 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2229266-60-6)

2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine, with the CAS number 2229266-60-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring substituted with difluoro and 1-methyl-1H-pyrazolyl groups. These structural elements contribute to its potential therapeutic applications and make it a subject of extensive study.

The chemical structure of 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine is particularly intriguing due to the presence of the difluoro substituents on the cyclopropane ring. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. The incorporation of these fluorine atoms can enhance the drug-like properties of the compound, making it a promising candidate for drug development.

The 1-methyl-1H-pyrazolyl group is another key feature of this compound. Pyrazoles are heterocyclic compounds that have been widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of this group in 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine suggests that it may exhibit similar biological activities, which could be beneficial in various therapeutic applications.

Recent research has focused on the potential therapeutic applications of 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine. Studies have shown that this compound exhibits potent activity against specific targets, such as enzymes and receptors involved in various disease pathways. For example, it has been reported to have inhibitory effects on certain kinases, which are key enzymes involved in signal transduction pathways and play a crucial role in the development and progression of diseases such as cancer and inflammatory disorders.

In addition to its potential as a direct therapeutic agent, 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine has also been explored as a lead compound for the development of novel drugs. The unique combination of its structural features provides a solid foundation for structure-based drug design and optimization. Researchers have used computational methods and in vitro assays to identify derivatives with improved potency and selectivity.

The pharmacokinetic properties of 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are an important step in evaluating the safety and efficacy of new compounds like 2,2-difluoro-1-(1-methyl-1H-pyrazol-4-y)cyclopropan-l-aminc. While preclinical studies have provided promising results, further clinical trials are necessary to confirm these findings in human subjects. Ongoing clinical trials are aimed at assessing the safety profile and therapeutic potential of this compound in various disease conditions.

In conclusion, 2,2-difluoro-l-(l-methyl-lH-pyrazol--yl)cyclopropan-l-aminc (CAS No. 229966--60-) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will provide valuable insights into its full therapeutic potential.